1-{4-[2-(1,1-dioxidotetrahydro-3-thienyl)ethyl]phenyl}propan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-{4-[2-(1,1-dioxidotetrahydro-3-thienyl)ethyl]phenyl}propan-1-one is a useful research compound. Its molecular formula is C15H20O3S and its molecular weight is 280.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 280.11331567 g/mol and the complexity rating of the compound is 400. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Contribution to Environmental and Health Science
Research on chemicals similar to "1-{4-[2-(1,1-dioxidotetrahydro-3-thienyl)ethyl]phenyl}propan-1-one" has contributed to understanding the effects of environmental pollutants on human health. For instance, studies on endocrine disruptors like Bisphenol A have shed light on their impact on reproductive organs and mammalian spermatogenesis, providing insights into molecular mechanisms behind germ cell apoptosis (Lagos-Cabré & Moreno, 2012).
Biotechnological Production
The synthesis and recovery processes of biologically produced chemicals such as 1,3-propanediol, which shares a focus on carbon-based compound production, highlight the importance of efficient downstream processing to improve yield, purity, and reduce energy consumption. This research supports the development of sustainable biotechnological production methods (Xiu & Zeng, 2008).
Environmental Biodegradation
Studies on the acidolysis of lignin model compounds provide insight into the degradation of complex organic molecules, which is crucial for understanding the environmental fate of synthetic chemicals and developing biodegradable materials. This research aids in elucidating mechanisms of chemical breakdown and potential environmental impacts (Yokoyama, 2015).
Agricultural Applications
Research on 1-methylcyclopropene's effects on fruits and vegetables showcases the application of chemical treatments to extend the post-harvest life of produce. This work is directly applicable to enhancing food preservation techniques and understanding ethylene's role in ripening processes (Watkins, 2006); (Blankenship & Dole, 2003).
Analytical Chemistry
Advances in analytical methods for detecting and quantifying chemical compounds have significant implications for monitoring environmental pollutants, food safety, and therapeutic drug monitoring. For example, high-performance liquid chromatography (HPLC) techniques for analyzing basic drugs on microparticulate strong cation-exchange materials illustrate the critical role of analytical chemistry in various scientific fields (Flanagan et al., 2001).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-[4-[2-(1,1-dioxothiolan-3-yl)ethyl]phenyl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20O3S/c1-2-15(16)14-7-5-12(6-8-14)3-4-13-9-10-19(17,18)11-13/h5-8,13H,2-4,9-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMOPCCZMRBDGIP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)C1=CC=C(C=C1)CCC2CCS(=O)(=O)C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.